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Compound of Interest

Compound Name: 3-Methyl-1-phenyl-1H-pyrazol-5-ol

CAS No.: 942-32-5

Cat. No.: B1217949

Get Quote

The story of pyrazolone compounds begins not with a targeted search, but with a fortuitous

discovery that would fundamentally alter the landscape of synthetic pharmaceuticals. In 1883,

the German chemist Ludwig Knorr, while investigating potential synthetic alternatives to

quinine, unexpectedly synthesized the first pyrazolone derivative.[1][2][3][4] This compound,

later named Antipyrine (also known as Phenazone), was one of the first synthetic drugs to be

introduced to the market and exhibited potent analgesic (pain-relieving) and antipyretic (fever-

reducing) properties.[1][3][5][6] The commercial success of Antipyrine, the most widely used

drug until the advent of Aspirin, catalyzed a wave of research into this new class of heterocyclic

compounds, paving the way for a century of development in analgesic and anti-inflammatory

medicine.[1][3]

This guide provides a technical overview of the foundational discovery, synthesis, and evolution

of pyrazolone compounds, designed for researchers, scientists, and drug development

professionals. We will explore the core chemical principles, key molecular milestones, and the

mechanistic underpinnings that established pyrazolones as a cornerstone of medicinal

chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1217949#bc-rfq
https://pdf.benchchem.com/611/The_Dawn_of_Pyrazolones_A_Technical_Guide_to_Their_Discovery_and_Early_Synthesis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115706/
https://en.wikipedia.org/wiki/Ludwig_Knorr
https://pmc.ncbi.nlm.nih.gov/articles/PMC9742570/
https://pdf.benchchem.com/611/The_Dawn_of_Pyrazolones_A_Technical_Guide_to_Their_Discovery_and_Early_Synthesis.pdf
https://en.wikipedia.org/wiki/Ludwig_Knorr
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/chemistry-synthesis-antipyrine-historical-modern-perspective
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/the-enduring-legacy-of-antipyrine-early-synthesis-modern-pharmaceutical-applications
https://pdf.benchchem.com/611/The_Dawn_of_Pyrazolones_A_Technical_Guide_to_Their_Discovery_and_Early_Synthesis.pdf
https://en.wikipedia.org/wiki/Ludwig_Knorr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Foundational Chemistry: The Knorr Pyrazole
Synthesis
The cornerstone of early pyrazolone chemistry is the "Knorr pyrazole synthesis," first reported

by Knorr in 1883.[1][7] This reaction's versatility and relative simplicity were critical to the rapid

exploration of pyrazolone derivatives. The synthesis is a classic condensation reaction between

a hydrazine derivative (e.g., phenylhydrazine) and a 1,3-dicarbonyl compound, most commonly

a β-ketoester like ethyl acetoacetate.[1][2][5][8]

The causality of this reaction lies in the nucleophilic nature of the hydrazine nitrogens and the

electrophilic nature of the dicarbonyl carbons. The reaction proceeds through the formation of a

hydrazone intermediate, which then undergoes an intramolecular cyclization followed by

dehydration to yield the stable five-membered pyrazolone ring.[1] This robust reaction provided

a reliable pathway for creating a diverse library of pyrazolone analogs for pharmacological

testing.

Visualizing the Knorr Synthesis Workflow
The following diagram illustrates the generalized experimental workflow for the Knorr pyrazole

synthesis, from reactants to the final pyrazolone product.
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Caption: General experimental workflow for the Knorr pyrazole synthesis.

Key Early Pyrazolone Derivatives: From Antipyrine
to Phenylbutazone
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The initial success of Antipyrine spurred the development of numerous derivatives. This

exploration was driven by the desire to enhance therapeutic effects while mitigating toxicity.

Antipyrine (Phenazone): The prototype molecule, synthesized by Knorr in 1883. Its chemical

structure is 1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one.[5] It served as a leading

analgesic and antipyretic for decades.[6]

Aminopyrine: An amino derivative introduced in 1897, it showed more potent analgesic

action. However, its use was later curtailed due to the risk of severe side effects, including

blood dyscrasias like agranulocytosis.[7][9]

Dipyrone (Metamizole): Introduced in 1922, it remains a widely used analgesic in many

countries.[7][9] It is a pro-drug that is converted to active metabolites.[9]

Phenylbutazone: A significant advancement, Phenylbutazone was synthesized in 1946 and

introduced clinically in 1949 by the Swiss company Geigy.[10][11] Initially developed as a

solubilizing agent for aminopyrine, it was discovered to possess potent anti-inflammatory

properties of its own.[10] This marked a shift, establishing pyrazolones not just as analgesics

but as powerful non-steroidal anti-inflammatory drugs (NSAIDs) for treating conditions like

rheumatoid arthritis and gout.[10][11][12][13] However, due to severe potential side effects,

its use in humans was heavily restricted by the 1980s.[10][14]

Quantitative Data of Early Pyrazolone Derivatives
The following table summarizes key data for the most significant early pyrazolone compounds.
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Compound
Year
Introduced

Molecular
Formula

Molar Mass (
g/mol )

Primary
Therapeutic
Use

Antipyrine 1883 C₁₁H₁₂N₂O 188.23
Analgesic,

Antipyretic

Aminopyrine 1897 C₁₃H₁₇N₃O 231.30
Analgesic,

Antipyretic

Dipyrone 1922 C₁₃H₁₆N₃NaO₄S 333.34
Analgesic,

Antipyretic

Phenylbutazone 1949 C₁₉H₂₀N₂O₂ 308.38

Anti-

inflammatory,

Analgesic

Mechanism of Action: Inhibition of Cyclooxygenase
(COX)
The primary mechanism of action for the analgesic, antipyretic, and anti-inflammatory effects of

early pyrazolones like Antipyrine and Phenylbutazone is the non-selective inhibition of

cyclooxygenase (COX) enzymes (both COX-1 and COX-2).[1][5][6][9]

This inhibition is the critical causal link to the therapeutic effect. COX enzymes are responsible

for converting arachidonic acid into prostaglandins (PGs).[1][6] Prostaglandins are key

signaling molecules that mediate inflammation, pain, and fever. By blocking COX, pyrazolones

reduce the synthesis of prostaglandins, thereby alleviating these symptoms. The non-selective

nature of this inhibition, particularly of the constitutive COX-1 enzyme, is also responsible for

many of the adverse side effects associated with these drugs, such as gastrointestinal issues.

[11]

Signaling Pathway: COX Inhibition by Pyrazolones
The diagram below illustrates the biochemical pathway disrupted by pyrazolone compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6337259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6337259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8201324/
https://en.wikipedia.org/wiki/Phenylbutazone
https://pubmed.ncbi.nlm.nih.gov/29582183/
https://pubmed.ncbi.nlm.nih.gov/29582183/
https://www.benchchem.com/product/b1217949/docs#introduction-a-serendipitous-breakthrough-in-medicinal-chemistry
https://www.benchchem.com/product/b1217949/docs#introduction-a-serendipitous-breakthrough-in-medicinal-chemistry
https://www.benchchem.com/product/b1217949/docs#introduction-a-serendipitous-breakthrough-in-medicinal-chemistry
https://www.benchchem.com/product/b1217949/docs#introduction-a-serendipitous-breakthrough-in-medicinal-chemistry
https://www.benchchem.com/product/b1217949?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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